Cas no 126736-28-5 ( )

• Product Name: &nbsp
• CAS No: 126736-28-5
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 876428
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-carbonochloridoyl-3-methylbenzoic acid
• Benzoic acid, 4-(chlorocarbonyl)-3-methyl- (9CI)
•  

• Inchi： 1S/C9H7ClO3/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,12,13)
• InChI Key： WXTNFBRXECMYPM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(Cl)=O)C(C)=C1

Computed Properties

• Exact Mass: 198.00841

Experimental Properties

• PSA: 54.37